Cas no 157665-24-2 (2-(4-Benzhydrylpiperazin-1-yl)acetic acid)

• Product Name: 2-(4-Benzhydrylpiperazin-1-yl)acetic acid
• CAS No: 157665-24-2
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 1067846
• PubChem ID: 4741586
• Update Time: 2025-04-20

2-(4-Benzhydrylpiperazin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Benzhydrylpiperazin-1-yl)acetic acid
• (4-Benzhydryl-piperazin-1-yl)-acetic acid
• (4-Benzamino-anthrachinonyl-(1))-(5-benzamino-anthrachinonyl-(1))-amin
• (4-benzhydrylpiperazin-1-yl)-acetic acid
• 4,5'-Bis-benzoylamino-1,1'-dianthrimid [Czech]
• 4,5'-bis-benzoylamino-1,1'-imino-di-a
• 4,5'-Bis-benzoylamino-1,1'-imino-di-anthrachinon
• 4,5'-Dibenzamido-1,1'-iminodianthraquinone
• 4,5'-Iminobis(4-benzamidoanthraquinone)
• BRN 2932622
• EINECS 204-916-3
• Indanthrene Brown RY
• AKOS BB-5220
• YCKSFFKKEWTLIZ-UHFFFAOYSA-N
• DA-09829
• 2-[4-(diphenylmethyl)piperazin-1-yl]acetic acid
• AKOS000303498
• SCHEMBL1691475
• MLS001208793
• CHEMBL1550114
• HMS1700H18
• [4-(diphenylmethyl)piperazin-1-yl]acetic acid
• SMR000524126
• 157665-24-2
• HMS2817O17

• MDL： MFCD00573074
• Inchi： 1S/C19H22N2O2/c22-18(23)15-20-11-13-21(14-12-20)19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,19H,11-15H2,(H,22,23)
• InChI Key： YCKSFFKKEWTLIZ-UHFFFAOYSA-N
• SMILES： OC(CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 310.16826
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.78

2-(4-Benzhydrylpiperazin-1-yl)acetic acid Security Information

• HazardClass：IRRITANT